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Compound of Interest

Compound Name: 3,5-Octadiyne

Cat. No.: B098918

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,5-
Octadiyne (CAS RN: 16387-70-5). Adherence to these protocols is crucial to ensure personnel
safety and maintain the integrity of the compound for research and development purposes.

Compound Information

Property Value Source
Molecular Formula C8H10 [1][2]
Molecular Weight 106.17 g/mol [1]
Appearance Clear, Ye.IIoTN to Reddish- o
Yellow Liquid

Boiling Point 164 °C [1][3]
Density 0.834 g/cm? [3]
Flash Point 43.20 °C [3]

CAS Number 16387-70-5 [11[2]

Safety and Hazards
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3,5-Octadiyne is a flammable liquid and vapor.[1][2] It may be fatal if swallowed and enters
airways.[1] It is incompatible with oxidizing agents.[1]

Hazard Statements:

e H226: Flammable liquid and vapor.[2]

o H304: May be fatal if swallowed and enters airways.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]
o P233: Keep container tightly closed.[1]

e P240: Ground and bond container and receiving equipment.[1]

e P241: Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e P242: Use only non-sparking tools.[1]

o P243: Take precautionary measures against static discharge.[1]

o P280: Wear protective gloves, eye protection.[1]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[1]

e P331: Do NOT induce vomiting.[1]

o P403+P235: Store in a well-ventilated place. Keep cool.[2]

o P501: Dispose of contents and container in accordance with local, regional, national
regulations.[1]

Handling Procedures

3.1. Personal Protective Equipment (PPE)

» Gloves: Wear protective gloves.
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o Eye Protection: Wear eye protection.
o Lab Coat: A standard lab coat should be worn.

o Footwear: Closed-toe shoes are mandatory. Protective boots may be necessary depending
on the scale of work.[1]

3.2. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

» Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Ensure eyewash stations and safety showers are readily accessible.

3.3. Dispensing and Transfer

e Ground and bond the container and receiving equipment to prevent static discharge.[1]
e Use only non-sparking tools.[1]

 If possible, use a closed system for transfers to minimize vapor generation.[1]

Storage Procedures

Storage Condition Recommendation

Store in a cool, dark, and well-ventilated place.
Temperature [1] Recommended storage temperature is
between 10°C - 25°C.[3]

Container Keep container tightly closed.[1]
Incompatible Materials Store away from oxidizing agents.[1]
Security Store locked up.[1]

Experimental Protocols

5.1. General Use in a Research Setting

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.biosynth.com/p/RAA38770/16387-70-5-35-octadiyne
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0154.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Preparation: Before starting any experiment, ensure all necessary PPE is worn and
engineering controls are in place.

 Aliquotting:

o If working with small quantities, it is advisable to aliquot the required amount in the fume
hood.

o Use grounded equipment and non-sparking tools for transfer.
o Reaction Setup:

o Set up reactions in a fume hood.

o Ensure the reaction vessel is properly secured.

o If heating is required, use a controlled heating mantle or oil bath. Avoid open flames.
o Work-up and Purification:

o Quench reactions carefully, especially if exothermic processes are anticipated.

o Perform extractions and other purification steps in the fume hood.
e Waste Disposal:

o Dispose of all waste containing 3,5-Octadiyne in a designated, properly labeled
hazardous waste container.

o Follow all local, regional, and national regulations for hazardous waste disposal.[1]
5.2. Spill Response
o Small Spills:

o In case of a small spill, absorb the material with a non-combustible absorbent material
(e.g., sand, vermiculite).
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o Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal.

o Large Spills:
o Evacuate the area immediately.
o Alert your institution's environmental health and safety department.
o Do not attempt to clean up a large spill without proper training and equipment.
5.3. First Aid
« |If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Visualization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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